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Compound of Interest

Compound Name: Tiaprost

Cat. No.: B1683147

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tiaprost is a synthetic analogue of prostaglandin F2a (PGF2a). It functions as a potent
luteolytic agent by acting as an agonist for the prostaglandin F2a receptor (FP receptor). These
application notes provide detailed protocols for the dilution, handling, and storage of Tiaprost
for experimental use, along with a summary of its known properties and the signaling pathway
it activates.

Chemical and Physical Properties

Tiaprost is commonly available as a tromethamine salt to enhance its aqueous solubility.
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Property Value Source
Chemical Formula C20H2806S (Tiaprost) PubChem
Molecular Weight 396.5 g/mol (Tiaprost) PubChem

] C24H39NO9S (Tiaprost
Chemical Formula ) PubChem
Tromethamine)

] 517.6 g/mol (Tiaprost
Molecular Weight , PubChem
Tromethamine)

Varies (often supplied as a
Appearance liquid) MedchemExpress[1]
iqui

Solubility and Stability

Quantitative solubility data for Tiaprost in common laboratory solvents is not readily available.
However, based on the properties of other prostaglandins and the fact that it is often supplied
as a tromethamine salt, the following general guidance can be provided.

Table 1: Estimated Solubility of Tiaprost Tromethamine

Solvent Estimated Solubility Remarks

The tromethamine salt form

significantly increases
Water/Aqueous Buffers (e.g., Soluble aqueous solubility compared to
PBS) the free acid. The exact

maximum solubility should be

determined empirically.

Prostaglandins are generally
Ethanol Soluble ]
soluble in ethanol.

Prostaglandins are generally

DMSO (Dimethyl Sulfoxide) Soluble ]
soluble in DMSO.

Table 2: Storage and Stability of Tiaprost Solutions
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. Storage . . .
Solution Type Estimated Stability n Recommendations
Temperature
Aliquot to avoid
Stock Solution in Up to 2 years (as repeated freeze-thaw
-20°C or -80°C _
DMSO or Ethanol supplied)[1] cycles. Protect from
light.
Prepare fresh from
stock solution before
each experiment.
) o Avoid prolonged
Aqueous Working Unstable, use within
. 2-8°C storage.
Solutions 24 hours

Prostaglandins in
aqueous solutions can
be unstable due to

hydrolysis.

Experimental Protocols

4.1. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Handle Tiaprost in a well-ventilated area.
o Refer to the Safety Data Sheet (SDS) for the specific product for detailed safety information.
4.2. Preparation of a Stock Solution

This protocol provides a general method for preparing a 10 mM stock solution of Tiaprost
tromethamine in DMSO.

Materials:

o Tiaprost tromethamine (solid form)
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o Dimethyl sulfoxide (DMSO), anhydrous

o Sterile, conical-bottom polypropylene tubes

o Calibrated pipette and sterile tips

Procedure:

e Weighing: Accurately weigh a small amount of Tiaprost tromethamine (e.g., 5.18 mg) and
place it in a sterile tube.

e Solvent Addition: Add the calculated volume of DMSO to achieve the desired concentration.
For example, to prepare a 10 mM stock solution from 5.18 mg of Tiaprost tromethamine
(MW: 517.6 g/mol ), add 1 mL of DMSO.

» Dissolution: Vortex the solution until the Tiaprost tromethamine is completely dissolved.
Gentle warming (e.qg., in a 37°C water bath) may aid dissolution.

o Storage: Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-
thaw cycles. Store at -20°C or -80°C.

4.3. Preparation of Aqueous Working Solutions

This protocol describes the dilution of the stock solution to prepare working solutions for cell-
based assays.

Materials:

o Tiaprost stock solution (e.g., 10 mM in DMSO)

» Sterile phosphate-buffered saline (PBS) or cell culture medium

o Sterile tubes and pipette tips

Procedure:

 Intermediate Dilution (Optional): Depending on the final desired concentration, an
intermediate dilution step may be necessary. For example, to prepare a 100 uM intermediate
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solution, dilute the 10 mM stock solution 1:100 in the desired aqueous buffer (e.g., 10 pL of
stock in 990 uL of buffer).

» Final Dilution: Prepare the final working concentrations by further diluting the stock or
intermediate solution in the appropriate aqueous buffer or cell culture medium. For example,
to prepare a 1 uM working solution from a 100 uM intermediate solution, perform a 1:100
dilution.

» Solvent Control: It is crucial to include a vehicle control in experiments, which contains the
same final concentration of the solvent (e.g., DMSO) as the highest concentration of
Tiaprost used. The final concentration of DMSO in cell-based assays should typically be
kept below 0.5% to avoid solvent-induced cytotoxicity.

Table 3: Example Dilution Series for a Cell-Based Assay

Volume of 100 pM

Desired Final . Volume of Cell Final DMSO
. Intermediate . .
Concentration . Culture Medium Concentration
Solution
10 uM 100 pL 900 pL 0.1%
1uM 10 uL 990 L 0.01%
100 nM 1puL 999 uL 0.001%

0.1 pL (or use a

10 nM further intermediate ~1mL 0.0001%
dilution)
) 10 uL of 1% DMSO in
Vehicle Control ) 990 pL 0.01%
medium

Note: The optimal concentration of Tiaprost for a specific experiment must be determined
empirically through dose-response studies.

Visualization of Workflow and Signaling Pathway

5.1. Tiaprost Dilution Workflow
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) . Dissolve 10 mM Stock Solution | Dilute 1:100 _ (100 um i Serial Dilutions __ (" Final Working Solutions | Add to Assay )
Tiaprost Tromethamine (Solid) in DMSO Solution in Buffer (€.9., 10 1M - 10 uM) ital Assay

Click to download full resolution via product page
Caption: Workflow for the preparation of Tiaprost solutions.

5.2. Tiaprost (PGF2a Analogue) Signaling Pathway
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Caption: Tiaprost signaling through the FP receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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